Cas no 1853102-00-7 (5-(5-bromopyrimidin-2-yl)-2-oxa-5-azabicyclo2.2.1heptane)

• Product Name: 5-(5-bromopyrimidin-2-yl)-2-oxa-5-azabicyclo2.2.1heptane
• CAS No: 1853102-00-7
• MF: C₉H₁₀BrN₃O
• MW: 256.099200725555
• CID: 6104326
• PubChem ID: 121020712
• Update Time: 2025-10-28

5-(5-bromopyrimidin-2-yl)-2-oxa-5-azabicyclo2.2.1heptane Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromopyrimidin-2-yl)-2-oxa-5-azabicyclo2.2.1heptane
• F6543-1962
• 5-(5-bromopyrimidin-2-yl)-2-oxa-5-azabicyclo[2.2.1]heptane
• 1853102-00-7
• AKOS026703300

• Inchi： 1S/C9H10BrN3O/c10-6-2-11-9(12-3-6)13-4-8-1-7(13)5-14-8/h2-3,7-8H,1,4-5H2
• InChI Key： MLBWMQDOQMCLSQ-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)N1CC2CC1CO2

Computed Properties

• Exact Mass: 255.00072g/mol
• Monoisotopic Mass: 255.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.2Ų

Additional information on 5-(5-bromopyrimidin-2-yl)-2-oxa-5-azabicyclo2.2.1heptane

Recent Advances in the Study of 5-(5-bromopyrimidin-2-yl)-2-oxa-5-azabicyclo[2.2.1]heptane (CAS: 1853102-00-7)

The compound 5-(5-bromopyrimidin-2-yl)-2-oxa-5-azabicyclo[2.2.1]heptane (CAS: 1853102-00-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This bicyclic scaffold, which combines a pyrimidine ring with an azabicyclo[2.2.1]heptane moiety, offers a promising platform for the development of novel small-molecule inhibitors targeting various disease pathways. Recent studies have explored its synthesis, physicochemical properties, and biological activities, shedding light on its potential as a key intermediate in drug discovery.

One of the most notable advancements in the study of this compound is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have demonstrated that the bromopyrimidine group in 5-(5-bromopyrimidin-2-yl)-2-oxa-5-azabicyclo[2.2.1]heptane serves as an effective electrophilic handle for further functionalization, enabling the synthesis of diverse analogs with tailored selectivity profiles. Recent publications highlight its use in the development of selective inhibitors for kinases such as EGFR and BTK, which are key targets in oncology.

In addition to its role in kinase inhibition, this compound has also been investigated for its potential in modulating protein-protein interactions (PPIs). The rigid bicyclic structure of the azabicyclo[2.2.1]heptane core provides a unique three-dimensional geometry that can mimic peptide motifs, making it a valuable scaffold for disrupting PPIs. A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this scaffold in the design of inhibitors targeting the MDM2-p53 interaction, a critical pathway in cancer therapy. The study demonstrated that derivatives of 5-(5-bromopyrimidin-2-yl)-2-oxa-5-azabicyclo[2.2.1]heptane exhibited potent binding affinity and improved pharmacokinetic properties compared to traditional peptide-based inhibitors.

Another area of interest is the compound's potential in central nervous system (CNS) drug discovery. The azabicyclo[2.2.1]heptane moiety is known to confer favorable blood-brain barrier (BBB) penetration properties, making it an attractive scaffold for targeting neurological disorders. Recent preclinical studies have explored its application in the development of sigma-1 receptor modulators, which are being investigated for their neuroprotective effects in conditions such as Alzheimer's disease and Parkinson's disease. Preliminary results suggest that derivatives of this compound exhibit high receptor affinity and selectivity, with promising in vivo efficacy.

From a synthetic chemistry perspective, recent efforts have focused on optimizing the production of 5-(5-bromopyrimidin-2-yl)-2-oxa-5-azabicyclo[2.2.1]heptane to improve yield and scalability. A 2024 publication in Organic Process Research & Development described a novel catalytic asymmetric synthesis route that significantly enhances the enantiomeric purity of the compound, addressing previous challenges in stereocontrol. This advancement is expected to facilitate its broader adoption in medicinal chemistry campaigns.

In conclusion, 5-(5-bromopyrimidin-2-yl)-2-oxa-5-azabicyclo[2.2.1]heptane (CAS: 1853102-00-7) represents a versatile and pharmacologically relevant scaffold with applications spanning kinase inhibition, PPI modulation, and CNS drug discovery. Its unique structural features, combined with recent synthetic advancements, position it as a valuable tool in the development of next-generation therapeutics. Ongoing research is expected to further elucidate its potential and expand its utility in addressing unmet medical needs.